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Compound of Interest

Compound Name: SBI-0087702

Cat. No.: B15543181 Get Quote

SBI-0087702: A Comprehensive Technical Guide
for Researchers
For distribution to researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the chemical properties, biological

activity, and mechanism of action of SBI-0087702, a small molecule inhibitor of the PKCε-ATF2

signaling pathway with potential therapeutic applications in melanoma.

Chemical Structure and Properties
SBI-0087702, with the systematic IUPAC name 4-Methoxy-N-[2-(4-methoxyphenyl)ethyl]-1-

naphthalenemethanamine, is a key small molecule identified through high-throughput

screening for its ability to induce the cytoplasmic localization of Activating Transcription Factor

2 (ATF2).[1]
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Physicochemical Properties:

Property Value Reference

CAS Number 864431-36-7 [1]

Molecular Formula C21H23NO2 [1]

Molecular Weight 321.41 g/mol [1]

Solubility Soluble in DMSO [1]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1]

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month
[1]

Biological Activity and Mechanism of Action
SBI-0087702 has been demonstrated to be a potent modulator of the Protein Kinase C epsilon

(PKCε) signaling pathway, which plays a crucial role in the pathogenesis of malignant

melanoma.[1] In advanced metastatic melanoma, elevated expression of PKCε leads to the

phosphorylation of the transcription factor ATF2 at threonine 52. This phosphorylation event

sequesters ATF2 in the nucleus, promoting its oncogenic activities.[1]
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SBI-0087702 disrupts this oncogenic signaling by inhibiting the phosphorylation of ATF2 by

PKCε.[1] This inhibition promotes the translocation of ATF2 from the nucleus to the cytoplasm

and subsequently to the mitochondria.[1] The mitochondrial localization of ATF2 results in a

loss of mitochondrial membrane integrity, triggering the intrinsic apoptotic pathway and leading

to melanoma cell death.[1] Furthermore, SBI-0087702 has been shown to inhibit the growth

and motility of melanoma cells.[1]

Signaling Pathway of SBI-0087702 in Melanoma Cells:
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Start: UACC903 melanoma cells
stably expressing GFP-ATF2

Plate cells in 384-well plates

Induce GFP-ATF2 expression
with doxycycline

Treat with 3,800 compound library
(including SBI-0087702)

Incubate for 24 hours

Automated fluorescence microscopy
to capture GFP-ATF2 localization

Image analysis to quantify
nuclear vs. cytoplasmic fluorescence

Identify hits promoting
cytoplasmic ATF2 localization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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